3-Octadecanol
Overview
Description
3-Octadecanol, also known as Stearyl alcohol or 1-octadecanol, is an organic compound classified as a saturated fatty alcohol with the formula CH3(CH2)16CH2OH . It appears as white granules or flakes, insoluble in water . It has a wide range of uses as an ingredient in lubricants, resins, perfumes, and cosmetics .
Synthesis Analysis
Stearyl alcohol is prepared from stearic acid or some fats by the process of catalytic hydrogenation . A study also mentions the catalytic dehydration of a bio-based fatty alcohol (1-octadecanol, C18H38O) using Al2O3 prepared by solvothermal synthesis for the selective production of bio-LAO (1-octadecene, C18H36) .Molecular Structure Analysis
The molecular formula of this compound is C18H38O . The average mass is 270.494 Da and the monoisotopic mass is 270.292267 Da .Physical And Chemical Properties Analysis
This compound has a molar mass of 270.49 g/mol . It appears as a white solid with a density of 0.812 g/cm3 . It has a melting point of 59.4 to 59.8 °C and a boiling point of 210 °C at 15 mmHg . Its solubility in water is 1.1 × 10−3 mg/L .Properties
| 111897-18-8 | |
Molecular Formula |
C18H38O |
Molecular Weight |
270.5 g/mol |
IUPAC Name |
octadecan-3-ol |
InChI |
InChI=1S/C18H38O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)4-2/h18-19H,3-17H2,1-2H3 |
InChI Key |
WDUMAPVMFPPSOU-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCC(CC)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC(CC)O |
Origin of Product |
United States |
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